2-(1,3-Benzodioxol-5-ylmethyl)-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C28H20FNO6
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethyl)-7-fluoro-1-(3-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C28H20FNO6/c1-2-10-33-19-5-3-4-17(12-19)25-24-26(31)20-13-18(29)7-9-21(20)36-27(24)28(32)30(25)14-16-6-8-22-23(11-16)35-15-34-22/h2-9,11-13,25H,1,10,14-15H2
• InChI Key: GJMFAVYTNRZDIX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)OC6=C(C3=O)C=C(C=C6)F

Description

The compound 2-(1,3-Benzodioxol-5-ylmethyl)-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chromeno-pyrrole-dione derivative featuring a benzodioxole moiety, a fluorine atom at position 7, and a propenyloxy-substituted phenyl group. The presence of the fluorine atom and propenyloxy group may enhance metabolic stability and binding affinity compared to analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2H-1,3-benzodioxol-5-yl)methyl]-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. The starting materials often include 1,3-benzodioxole, fluorobenzene derivatives, and chromeno[2,3-c]pyrrole intermediates. The synthetic route may involve:

Formation of the benzodioxole moiety: This can be achieved through the condensation of catechol with formaldehyde.

Introduction of the fluoro group: This step may involve electrophilic aromatic substitution using fluorinating agents.

Construction of the chromeno[2,3-c]pyrrole core: This can be synthesized through cyclization reactions involving appropriate precursors.

Final coupling reactions: The final product is obtained by coupling the intermediate compounds under specific conditions, such as using palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[(2H-1,3-benzodioxol-5-yl)methyl]-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially on the aromatic rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Palladium on carbon (Pd/C) with hydrogen gas.

Substitution: Halogenating agents for electrophilic substitution, and nucleophiles like amines for nucleophilic substitution.

Major Products

The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-[(2H-1,3-benzodioxol-5-yl)methyl]-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including as an anti-inflammatory or analgesic agent.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 2-[(2H-1,3-benzodioxol-5-yl)methyl]-7-fluoro-1-[3-(prop-2-en-1-yloxy)phenyl]-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzymes involved in metabolic pathways.

Receptors: Binding to cellular receptors, leading to modulation of signal transduction pathways.

DNA/RNA: Intercalation or binding to nucleic acids, affecting gene expression and replication.

Comparison with Similar Compounds

Key Structural Differences

The most relevant analog is 2-(1,3-Benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (). Differences include:

• Position 7 substituent : Fluorine (target) vs. methyl (analog).
• Phenyl group substituent : Propenyloxy (target) vs. methoxy (analog).

These substitutions influence electronic properties, steric bulk, and lipophilicity.

Molecular and Physicochemical Properties

Parameter	Target Compound	Analog ()
Molecular Formula	Not explicitly stated*	C₂₇H₂₁NO₆
Average Mass	Not explicitly stated*	455.466 g/mol
Substituents	7-Fluoro, propenyloxy-phenyl	7-Methyl, methoxy-phenyl
Stereocenters	0 (assumed)	0
Solubility (Predicted)	Likely lower due to propenyloxy group	Higher (methoxy enhances polarity)

*The target compound’s formula can be inferred as C₂₈H₂₀FNO₇ based on structural similarity to the analog.

Bioactivity and Functional Comparisons

Enzyme Inhibition Potential

While direct data for the target compound is absent, describes an Autotaxin (ATX) inhibition assay for a pyrrolo-pyrrole derivative. Key parameters include:

• ATX inhibition : Measured via fluorogenic Amplex Red assay.
• IC₅₀ values: Not reported for the target compound, but structural features (e.g., fluorine) may enhance binding compared to methyl or methoxy analogs .

Solubility and ADMET Properties

The HT-Solubility Assay () measures solubility at pH 6.5, critical for oral bioavailability. The target compound’s propenyloxy group may reduce solubility compared to the methoxy analog, necessitating formulation adjustments .